Cas no 1245645-77-5 (Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate)

Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate is a heterocyclic ester compound featuring a 1,2,4-oxadiazole core with an ethyl substituent at the 5-position and an ethoxycarbonyl group at the 3-position. This structure imparts stability and reactivity, making it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The oxadiazole ring contributes to its potential bioactivity, while the ester group enhances its solubility and functionalization capabilities. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.

Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate structure

1245645-77-5 structure

Product Name:Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate

CAS No:1245645-77-5

MF:C₇H₁₀N₂O₃

MW:170.165901660919

MDL:MFCD17011733

CID:1028105

PubChem ID:46835430

Update Time:2025-06-06

Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate
- AG-L-19657
- AK-50878
- ANW-53071
- CTK4B3991
- KB-253676
- MolPort-009-199-939
- MDL： MFCD17011733
- Inchi： 1S/C7H10N2O3/c1-3-5-8-6(9-12-5)7(10)11-4-2/h3-4H2,1-2H3
- InChI Key： AWXGONDMMURUGN-UHFFFAOYSA-N
- SMILES： O1C(CC)=NC(C(=O)OCC)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4

Experimental Properties

Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 254.1±23.0 ºC (760 Torr),
Flash Point: 107.5±22.6 ºC,
Solubility: Slightly soluble (2.6 g/l) (25 º C),

Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD162654)

Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038684-5g	Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate	1245645-77-5	95%	5g	$400.00	2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HJ269-200mg	Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate	1245645-77-5	95+%	200mg	227.0CNY	2021-07-14
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HJ269-1g	Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate	1245645-77-5	95+%	1g	735.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HJ269-250mg	Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate	1245645-77-5	95+%	250mg	344CNY	2021-05-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD162654-250mg	Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate	1245645-77-5	95%	250mg	￥251.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD162654-1g	Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate	1245645-77-5	95%	1g	￥627.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD162654-5g	Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate	1245645-77-5	95%	5g	￥2042.0	2022-03-01
Ambeed	A330733-250mg	Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate	1245645-77-5	98%	250mg	$18.0	2024-05-30
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